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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B1141428 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
S-Adenosyl-L-methionine (SAMe) is a crucial methyl donor in numerous biological

transmethylation reactions, affecting proteins, lipids, and nucleic acids. The disulfate tosylate

salt of SAMe is a chemically stable form, making it suitable for experimental use.[1][2] Proper

preparation of SAMe solutions is critical to ensure its stability and efficacy in various

experimental settings, including in vitro and in vivo studies. These application notes provide

detailed protocols for the preparation, handling, and storage of S-Adenosyl-L-methionine
disulfate tosylate solutions to ensure reproducible experimental outcomes.

Data Presentation
The following tables summarize the key quantitative data for the preparation of S-Adenosyl-L-
methionine disulfate tosylate solutions.

Table 1: Solubility Data
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Solvent Solubility
Concentration
(mM)

Notes

Water (H₂O)
33.33 mg/mL[3] - 72

mg/mL[4]

43.47 mM[3] - 93.9

mM[4]

Sonication is

recommended to aid

dissolution.[3][4]

Phosphate-Buffered

Saline (PBS)
100 mg/mL[5] 130.41 mM[5]

Sonication may be

needed for complete

dissolution.[5]

Dimethyl Sulfoxide

(DMSO)
247.5 mg/mL[4] 322.77 mM[4]

Sonication is

recommended to aid

dissolution.[4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

5 mg/mL[4] 6.52 mM[4]

A common vehicle for

in vivo studies.

Sonication is

recommended.[4]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL ≥ 3.26 mM
A clear solution can

be obtained.[3]

10% DMSO, 90%

corn oil
≥ 2.5 mg/mL ≥ 3.26 mM

A clear solution can

be obtained.[3]

Table 2: Storage and Stability
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Form
Storage
Temperature

Duration Notes

Pure solid form -20°C Up to 3 years[4]

Must be kept dry to

prevent deterioration.

[6] Protect from light.

[7]

In solvent (e.g.,

DMSO, water)
-80°C Up to 1 year[4]

It is highly

recommended to

prepare fresh

solutions for each

experiment.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an Aqueous Buffer (e.g., PBS)

This protocol is suitable for most in vitro applications.

Materials:

S-Adenosyl-L-methionine disulfate tosylate powder

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sonicator bath

Sterile syringe filters (0.22 µm)

Sterile microcentrifuge tubes for aliquots

Procedure:
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Calculate the required mass: Determine the desired concentration and final volume of your

stock solution. Use the molecular weight of S-Adenosyl-L-methionine disulfate tosylate
(766.8 g/mol ) to calculate the required mass.

Weigh the powder: Accurately weigh the calculated amount of S-Adenosyl-L-methionine
disulfate tosylate powder in a sterile conical tube.

Add solvent: Add the appropriate volume of PBS to the tube.

Dissolve the powder: Vortex the tube vigorously for 1-2 minutes. If the powder is not fully

dissolved, place the tube in a sonicator bath until the solution is clear.[5]

Sterilization (optional): If required for your experiment (e.g., cell culture), sterile-filter the

solution using a 0.22 µm syringe filter into a new sterile tube.

Aliquot and store: Aliquot the stock solution into sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C.

Protocol 2: Preparation of a Formulation for In Vivo Administration

This protocol provides a common vehicle formulation for oral gavage or injection in animal

models.

Materials:

S-Adenosyl-L-methionine disulfate tosylate powder

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile, conical tubes

Vortex mixer
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Sonicator bath

Procedure:

Calculate the required mass: Based on the desired dosage (e.g., mg/kg) and the dosing

volume, calculate the required concentration of the final solution.

Prepare the vehicle: In a sterile conical tube, prepare the vehicle by sequentially adding and

mixing the solvents in the following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.

Dissolve SAMe in DMSO: Weigh the required amount of S-Adenosyl-L-methionine
disulfate tosylate and dissolve it first in the DMSO portion of the vehicle. Vortex and

sonicate if necessary to obtain a clear solution.

Complete the formulation: Add the PEG300, Tween-80, and saline to the DMSO-SAMe

mixture in the correct proportions. Vortex thoroughly after each addition to ensure a

homogenous solution.

Storage: It is strongly recommended to prepare this formulation fresh before each use. If

temporary storage is necessary, keep it on ice and protected from light.

Mandatory Visualizations
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Experimental Workflow for SAMe Solution Preparation
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Caption: Workflow for preparing S-Adenosyl-L-methionine disulfate tosylate solutions.
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SAMe as a Universal Methyl Donor

Transmethylation Reaction
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Caption: Simplified signaling pathway showing SAMe in a transmethylation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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